Cas no 921865-74-9 (2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 921865-74-9
• MF: C₁₅H₁₄ClN₅OS₂
• MW: 379.887558460236
• CID: 6265621
• PubChem ID: 16809353
• Update Time: 2025-06-15

2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS024629448
• 2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 921865-74-9
• F2223-0158

• Inchi： 1S/C15H14ClN5OS2/c1-9-19-20-14(24-9)18-13(22)8-23-15-17-7-12(21(15)2)10-3-5-11(16)6-4-10/h3-7H,8H2,1-2H3,(H,18,20,22)
• InChI Key： RQQPMSBBCZCYBY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(N1C)SCC(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 379.0328301g/mol
• Monoisotopic Mass: 379.0328301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Additional information on 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

2-{5-(4-Chlorophenyl)-1-Methyl-1H-Imidazol-2-ylsulfanyl}-N-(5-Methyl-1,3,4-Thiadiazol-2-yl)acetamide (CAS No. 921865-74-9)

2-{5-(4-Chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide (CAS No. 921865-74-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, including a chlorophenyl group, a methylated imidazole ring, and a thiadiazole moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chlorophenyl group in the compound's structure is known for its ability to enhance lipophilicity and improve cellular permeability, which are crucial properties for drug candidates. The methylated imidazole ring provides additional stability and can influence the compound's binding affinity to specific receptors. The thiadiazole moiety is a versatile functional group that has been associated with various pharmacological activities, including antimicrobial and antifungal properties.

Recent studies have explored the potential of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide has been investigated for its antimicrobial activity. Studies have demonstrated that it exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This property is particularly valuable in the current landscape of antibiotic resistance, where new antimicrobial agents are urgently needed.

The compound's potential as an antifungal agent has also been explored. Research has shown that 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide can effectively inhibit the growth of various fungal species, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal therapies.

In terms of pharmacokinetics, 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide has shown favorable properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Preclinical studies have also indicated that it has low toxicity and good safety profiles in animal models.

The synthesis of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide involves several steps and requires careful optimization to achieve high yields and purity. The process typically starts with the preparation of the chlorophenylimidazole intermediate, followed by sulfuration and acylation reactions to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production.

One of the key challenges in the development of 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(5-methyl-1,3,4-thiadiazol-2-y l)acetamide is optimizing its solubility and stability under physiological conditions. Researchers are exploring various strategies to enhance these properties, such as prodrug design and formulation techniques. These efforts aim to improve the compound's therapeutic index and overall efficacy.

In conclusion, 2-{5-(4-chlorophenyl)-1-methyl-H-imidazol-- ylsulfanyl}-N-(5-methyl-, -thiadiazol-- yl)acetamide (CAS No. 921865--9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an important role in addressing unmet medical needs and improving patient outcomes.